(R)-3-((tert-Butoxycarbonyl)amino)pyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“®-3-((tert-Butoxycarbonyl)amino)pyrrolidine-3-carboxylic acid” is a chemical compound with the formula C₁₀H₁₇NO₄ . It is also known as Pyrrolidine-3-carboxylic acid, N-BOC protected .
Molecular Structure Analysis
The molecular structure of this compound includes a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The carboxylic acid group (-COOH) and the tert-butoxycarbonyl group (BOC) are attached to the pyrrolidine ring .Physical and Chemical Properties Analysis
This compound has a molecular weight of 215.25 g/mol and a melting point range of 133 to 138 °C . It should be stored in a refrigerator .Scientific Research Applications
Crystallography and Molecular Structure
Research by Rajalakshmi et al. (2013) on a related compound, N-tert-Butoxycarbonyl-α-(2-fluorobenzyl)-l-proline, provides insights into the molecular structure, demonstrating how the pyrrolidine ring adopts specific conformations. This structural information is crucial for understanding molecular interactions in larger complexes (Rajalakshmi et al., 2013).
Synthetic Chemistry
The compound has been used in synthetic chemistry to develop novel methodologies for creating amino acid derivatives, as demonstrated by Leban and Colson (1996). Their work on the base-induced dimerization of urethane-protected amino acid N-carboxanhydrides highlights the synthetic versatility of tert-butyloxycarbonyl-protected amino acids (Leban & Colson, 1996).
Medicinal Chemistry
Wang et al. (2001) discovered potent inhibitors of influenza neuraminidase containing pyrrolidine cores, showcasing the importance of such compounds in the development of antiviral drugs. This research underscores the compound's relevance in designing molecules with significant biological activity (Wang et al., 2001).
Materials Science and Bioconjugation
Bischof et al. (2013) explored the synthesis and photoinduced CO-release studies of functionalized ruthenium(II) polypyridyl complexes, highlighting the potential for developing carbon monoxide-releasing molecules (CORMs) for therapeutic applications. This research points to the utility of (R)-3-((tert-Butoxycarbonyl)amino)pyrrolidine-3-carboxylic acid derivatives in creating bioconjugates for biosensing and biomedical applications (Bischof et al., 2013).
Organic Reactions and Mechanisms
Research by Rossi et al. (2007) on the reactions of 4-ethoxycarbonyl-3-methyl-1-tert-butoxycarbonyl-1,2-diaza-1,3-diene with enamines demonstrated the compound's role in the divergent synthesis of heterocyclic compounds. This study provides valuable insights into reaction mechanisms and synthetic strategies involving this compound derivatives (Rossi et al., 2007).
Safety and Hazards
Properties
IUPAC Name |
(3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O4/c1-9(2,3)16-8(15)12-10(7(13)14)4-5-11-6-10/h11H,4-6H2,1-3H3,(H,12,15)(H,13,14)/t10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYLURLWWCZBOQG-SNVBAGLBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1(CCNC1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@@]1(CCNC1)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.